Cas no 3922-90-5 (Oleandomycin)

• Product Name: Oleandomycin
• CAS No: 3922-90-5
• Molecular Formula: C₃₅H₆₁NO₁₂^.C₂₂H₂₄N₂O₈^.O₄P-₃
• Molecular Weight: 1227.2643
• CID: 1060894
• PubChem ID: 19822

Oleandomycin Properties

Names and Identifiers

• Oleandomycin
• Oleandomycin​
• (Z)-(Carboxymethyl)dimethyl-3-((1-oxo-9-octadecenyl)amino)propylammonium hydroxide
• 1-Propanaminium,N-(carboxymethyl)-N,N-dimethyl-3-[(1-oxo-9-octadecenyl)amino]-,hydroxide,inner salt,(Z)
• N-Oleoylamidopropyl-N,N-dimethylbetaine
• Oleamidopropyl betaine
• Oleamidopropyl dimethyl glycine
• PA 775
• BPBio1_000314
• BDBM234401
• 12-((2,6-Didesoxy-3-O-methyl-alpha-K-arabino-hexopyranosyl)oxy)-8-hydroxy-5,7,8,11,13,15-hexamethyl-14-((3,4,6-tridesoxy-3-dimethylamino-beta-D-xylo-hexopyranosyl)oxy)-1,9-dioxaspiro(2.13)hexadecan-4,10-dion
• CHEMBL606258
• Oleandomicina [INN-Spanish]
• Oleandomycine [French]
• BSPBio_000284
• E704
• HY-116010
• Romicil
• Landomycin
• Oleandomycin 1000 microg/mL in Acetonitrile
• HSDB 7442
• Amimycin
• Oleandomycinum [INN-Latin]
• AB00513809
• UNII-P8ZQ646136
• Oleandomicina
• Oleandomycinum
• OLEANDOMYCIN [WHO-DD]
• Antibiotic PA-105
• 3922-90-5
• LMPK04000007
• Oleandomycine
• Prestwick3_000152
• NCGC00179617-01
• P8ZQ646136
• OLEANDOMYCIN [HSDB]
• SCHEMBL3717
• OLEANDOMYCIN [MI]
• CS-0063452
• AI3-50163
• Oleandomycin [INN:BAN]
• EINECS 223-495-7
• Oleandomycin [INN]
• Matromycin
• RZPAKFUAFGMUPI-QESOVKLGSA-N
• DB11442
• Oleandomycine [INN-French]
• C01946
• OLEANDOMYCIN [GREEN BOOK]
• CHEBI:16869
• (3R,5R,6S,7R,8R,11R,12S,13R,14S,15S)-6-hydroxy-5,7,8,11,13,15-hexamethyl-4,10-dioxo-14-[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy]-1,9-dioxaspiro[2.13]hexadec-12-yl 2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranoside
• Oleandomycin (chloroform solvate)
• Prestwick1_000152
• RZPAKFUAFGMUPI-UQXMPEMXSA-N
• Prestwick2_000152
• SPBio_002223
• Q1076248
• Prestwick0_000152
• G12554
• P.A.105
• (3R,5S,6S,7R,8S,9R,12R,13R,14S,15R)-6-[(2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-8-[(2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-5,7,9,12,13,15-hexamethyl-1,11-dioxaspiro[2.13]hexadecane-10,16-dione
• GTPL13280
• (3R,5S,6S,7R,8S,9R,12R,13R,14S,15R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-8-[(2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-5,7,9,12,13,15-hexamethyl-1,11-dioxaspiro[2.13]hexadecane-10,16-dione
• Oleandomicina (INN-Spanish)
• (3R,5S,6S,7R,8S,9R,12R,13R,14S,15R)-6-((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl)oxy-14-hydroxy-8-((2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-5,7,9,12,13,15-hexamethyl-1,11-dioxaspiro(2.13)hexadecane-10,16-dione
• DA-66321
• Oleandomycinum (INN-Latin)
• DTXSID4023389
• Phosphate, Oleandomycin
• (3R,5S,6S,7R,8S,9R,12R,13R,14S,15R)-6-((2S,3R,4S,6R)-4-dimethylamino-3-hydroxy-6-methyloxan-2-yl)oxy-14-hydroxy-8-((2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-5,7,9,12,13,15-hexamethyl-1,11-dioxaspiro(2.13)hexadecane-10,16-dione
• J01FA05
• DTXCID903389
• Oleandomycine (INN-French)
• (3R,5R,6S,7R,8R,11R,12S,13R,14S,15S)-6-hydroxy-5,7,8,11,13,15-hexamethyl-4,10-dioxo-14-(3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy)-1,9-dioxaspiro(2.13)hexadec-12-yl 2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranoside

• InChIKey： RZPAKFUAFGMUPI-QESOVKLGSA-N
• Inchi： InChI=1S/C35H61NO12/c1-16-14-35(15-43-35)32(40)19(4)27(37)18(3)22(7)46-33(41)21(6)31(47-26-13-25(42-11)28(38)23(8)45-26)20(5)30(16)48-34-29(39)24(36(9)10)12-17(2)44-34/h16-31,34,37-39H,12-15H2,1-11H3/t16-,17+,18-,19+,20+,21+,22+,23-,24-,25-,26-,27-,28-,29+,30-,31-,34-,35+/m0/s1
• SMILES： O=C1[C@H](C)[C@@H](O)[C@@H](C)[C@@H](C)OC([C@H](C)[C@@H](O[C@]2([H])O[C@@H](C)[C@H](O)[C@@H](OC)C2)[C@H](C)[C@@H](O[C@@]3([H])[C@H](O)[C@@H](N(C)C)C[C@@H](C)O3)[C@@H](C)C[C@@]14CO4)=O

Computed Properties

• Exact Mass: 687.41900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 6
• Monoisotopic Mass: 687.41937638g/mol
• Heavy Atom Count: 48
• Complexity: 1090
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 166Ų

Experimental Properties

• LogP: 1.90850
• PSA: 165.98000
• Boiling Point: 802.6±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±6.4 mmHg at 25°C
• Flash Point: 439.2±34.3 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminoglycosides